4-Methoxyphenyl (6-methoxy-4-piperidino-3-quinolyl) sulfone
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Description
4-Methoxyphenyl (6-methoxy-4-piperidino-3-quinolyl) sulfone is a useful research compound. Its molecular formula is C22H24N2O4S and its molecular weight is 412.5. The purity is usually 95%.
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Scientific Research Applications
Solvent Influence on Sulfoxide Thermolysis
In a study by Bänziger, Klein, and Rihs (2002), the solvent's impact on the regioselectivity of sulfoxide thermolysis in β‐Amino‐α‐sulfinyl Esters was explored, demonstrating how solvent choice affects the formation of vinylogous urethane and α-aminomethyl enoate from the thermolysis of methyl (3R,4aS,10aR)-6-methoxy-1-methyl-3-(phenylsulfinyl)-1,2,3,4,4a,5,10,10a-octahydrobenzo[g]quinoline-3-carboxylates. This research highlights the critical role of solvents in chemical reactions and their outcomes (Bänziger, Klein, & Rihs, 2002).
Hypoglycemic Benzoic Acid Derivatives
Grell et al. (1998) investigated structure-activity relationships in hypoglycemic benzoic acid derivatives, leading to the development of repaglinide, a potent therapeutic for type 2 diabetes. This study showcases the medicinal chemistry applications of sulfone derivatives in developing new therapeutic agents (Grell et al., 1998).
Anodic Methoxylation of Piperidine Derivatives
Golub and Becker (2015) explored the anodic methoxylation of piperidine derivatives, showing how N-acyl and N-sulfonyl groups affect the methoxylation process. This research contributes to the understanding of electrochemical reactions in organic synthesis (Golub & Becker, 2015).
Poly(arylene ether sulfone)s as Proton Exchange Membranes
Kim, Robertson, and Guiver (2008) synthesized a new sulfonated side-chain grafting unit for poly(arylene ether sulfone) copolymers, aiming at applications in fuel cell technologies. Their work demonstrates the potential of sulfone derivatives in creating high-performance materials for energy applications (Kim, Robertson, & Guiver, 2008).
Fluorescence and Quantum Chemical Investigations of Quinoline Derivatives
Le et al. (2020) synthesized and characterized new quinoline derivatives starting from eugenol, exploring their fluorescence properties. This study contributes to the understanding of the photophysical properties of quinoline sulfone derivatives and their potential applications in material science (Le et al., 2020).
Properties
IUPAC Name |
6-methoxy-3-(4-methoxyphenyl)sulfonyl-4-piperidin-1-ylquinoline |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C22H24N2O4S/c1-27-16-6-9-18(10-7-16)29(25,26)21-15-23-20-11-8-17(28-2)14-19(20)22(21)24-12-4-3-5-13-24/h6-11,14-15H,3-5,12-13H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIDJWCAPTXVGNI-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C2=CN=C3C=CC(=CC3=C2N4CCCCC4)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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